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Compound of Interest

Compound Name:
Methyl[2-(quinolin-6-

yloxy)ethyl]amine

Cat. No.: B13249960

Get Quote

Technical Whitepaper: InChI Architecture & Chemical Identity of Methyl[2-(quinolin-6-
yloxy)ethyl]amine

Executive Summary
In the high-throughput landscape of modern drug discovery, unambiguous chemical

identification is paramount. Methyl[2-(quinolin-6-yloxy)ethyl]amine (CAS 1706455-96-0)

represents a significant scaffold in medicinal chemistry, often serving as a pharmacophore in

kinase inhibitors and GPCR modulators due to the privileged quinoline core.

This technical guide provides a definitive breakdown of the International Chemical Identifier

(InChI) architecture for this molecule. Unlike proprietary codes, the InChI offers a layered,

machine-readable description of chemical structure that is invariant to drawing conventions.

This document details the generation of the InChI string, the cryptographic hashing of the

InChIKey, and provides a self-validating synthesis and verification protocol to ensure structural

integrity in laboratory settings.
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Before parsing the identifier, we must establish the precise connectivity of the molecule. The

structure consists of a quinoline heterocycle substituted at the 6-position with a 2-

(methylamino)ethoxy side chain.

Identity Matrix:

IUPAC Name:N-Methyl-2-(quinolin-6-yloxy)ethan-1-amine

CAS Registry Number: 1706455-96-0[1]

Molecular Formula:

Molecular Weight: 202.25 g/mol

Structural Visualization: The following diagram illustrates the atom-mapping and connectivity

that the InChI algorithm digitizes.

Fig 1: Connectivity Map of Methyl[2-(quinolin-6-yloxy)ethyl]amine
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The InChI Code Specification
The InChI string is not a random ID but a structured algorithm result. For Methyl[2-(quinolin-6-
yloxy)ethyl]amine, the InChI is derived as follows.

The InChI String
InChI=1S/C12H14N2O/c1-13-7-8-15-11-4-5-12-10(9-11)3-2-6-14-12/h2-6,9,13H,7-8H2,1H3
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Layer-by-Layer Decoding:

Layer Segment Technical Interpretation

Version 1S

Standard InChI version 1.

(Ensures consistency across

databases).

Formula C12H14N2O
The Hill notation molecular

formula.

Connections c1-13-7-8-15-11...

Defines the heavy atom

skeleton. • 1-13: Methyl carbon

connected to Amine Nitrogen.•

7-8: Ethyl carbons.• 15:

Oxygen linker.• 11: Quinoline

C6 (attachment point).

Hydrogens h2-6,9,13H...

Defines proton locations.[2]• 2-

6,9: Aromatic protons.• 13H:

Proton on the secondary

amine.• 7-8H2: Methylene

protons.• 1H3: Methyl group

protons.

The InChIKey
The InChIKey is a fixed-length (27-character) hashed version of the InChI, designed for

database indexing.

Key:SZHXAENHXSLFME-UHFFFAOYSA-N

Analysis:

Block 1 (SZHXAENHXSLFME): Encodes the molecular skeleton (connectivity). This block

will remain identical for the hydrochloride salt or other salt forms, provided the covalent

connectivity is unchanged.
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Block 2 (UHFFFAOYSA): Encodes stereochemistry, isotopic substitution, and tautomeric

state. The "UHFFFAOYSA" indicates a standard, neutral, achiral system.

Flag (N): Indicates "Protonation" layer is null (Standard InChI).

Synthesis & Verification Protocol
To validate the chemical identity associated with this InChI, a robust synthesis protocol is

required. The following methodology utilizes a Williamson ether synthesis optimized for 6-

hydroxyquinoline.

Experimental Workflow
Reagents:

Substrate: 6-Hydroxyquinoline (CAS 580-16-5)

Alkylating Agent: 2-Chloro-N-methylethanamine hydrochloride (CAS 4535-90-4)

Base: Cesium Carbonate (

) or Potassium Carbonate (

)

Solvent: DMF (Anhydrous)

Step-by-Step Protocol:

Activation: Charge a reaction vessel with 6-hydroxyquinoline (1.0 eq) and anhydrous DMF

(10 volumes). Add

(3.0 eq) and stir at ambient temperature for 30 minutes to generate the phenoxide anion.

Alkylation: Add 2-chloro-N-methylethanamine hydrochloride (1.2 eq) portion-wise.

Note: The hydrochloride salt is used directly; the excess base neutralizes the HCl and the

generated acid.
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Reaction: Heat the mixture to 80°C for 4-6 hours. Monitor by LC-MS for the disappearance of

the starting phenol (

).

Workup: Cool to room temperature. Dilute with Ethyl Acetate and wash with water (

) to remove DMF and inorganic salts. Wash with brine, dry over

, and concentrate.[3]

Purification: Purify the residue via flash column chromatography (DCM:MeOH:NH4OH

gradient) to isolate the free base.

Analytical Validation Logic
The following logic gate confirms the successful synthesis of the target InChI structure.
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Fig 2: Analytical Validation Workflow
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Quantitative Data Expectations:
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Analytical Method Expected Signal Structural Inference

MS (ESI+)
confirms Formula

.

1H NMR ppm (t, 2H)

confirms

attached to aromatic ring.

1H NMR ppm (s, 3H)

confirms

(Singlet indicates methyl on N).

1H NMR ppm (dd, 1H)
confirms Quinoline C2 proton

(deshielded by N).

Computational & Database Integration
For researchers integrating this molecule into virtual screening libraries, the InChIKey is the

primary key for de-duplication.

Handling Salts:

If you encounter the hydrochloride salt (CAS 1823315-82-7), the InChI will contain a .ClH

layer.

Crucially, the first block of the InChIKey (SZHXAENHXSLFME) will remain identical to the

free base. Use this block for "exact match" searching across salt forms in databases like

ChEMBL or PubChem.

Tautomers:

The quinoline system is stable; however, if the ring is substituted with -OH or -NH2 at

positions 2 or 4, tautomerism becomes relevant. For this 6-substituted ether, the structure

is fixed, ensuring a stable InChI string.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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